Cas no 2024857-00-7 (1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane)
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane Chemical and Physical Properties
Names and Identifiers
-
- 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane
- EN300-1136087
- 2024857-00-7
-
- Inchi: 1S/C12H21BrO2/c13-10-12(6-1-2-7-12)15-9-8-14-11-4-3-5-11/h11H,1-10H2
- InChI Key: LZESVOGCBBQEAR-UHFFFAOYSA-N
- SMILES: BrCC1(CCCC1)OCCOC1CCC1
Computed Properties
- Exact Mass: 276.07249g/mol
- Monoisotopic Mass: 276.07249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 18.5Ų
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1136087-0.05g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1136087-0.1g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1136087-0.25g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1136087-0.5g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1136087-1.0g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1136087-2.5g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1136087-5.0g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1136087-10.0g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 10g |
$5405.0 | 2023-06-09 | ||
| Enamine | EN300-1136087-1g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1136087-5g |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane |
2024857-00-7 | 95% | 5g |
$3065.0 | 2023-10-26 |
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane
Introduction to 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane (CAS No. 2024857-00-7)
1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane (CAS No. 2024857-00-7) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a bromomethyl group and a cyclobutoxyethoxy substituent attached to a cyclopentane ring, making it an intriguing subject for both academic research and industrial development.
The molecular structure of 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane is characterized by its complex arrangement of functional groups. The bromomethyl group is a reactive site that can undergo various chemical transformations, such as nucleophilic substitution reactions, which are crucial for the synthesis of more complex molecules. The cyclobutoxyethoxy substituent adds further complexity and reactivity to the molecule, providing additional opportunities for functionalization and modification.
In the realm of pharmaceutical research, 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane has shown promise as a building block for the development of novel drugs. Its unique structure allows for the creation of compounds with specific biological activities, such as anti-inflammatory, antiviral, or anticancer properties. Recent studies have explored the use of this compound in the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. This approach can enhance drug delivery and reduce side effects.
Materials science is another area where 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane has found applications. The compound's reactivity and structural flexibility make it suitable for the synthesis of advanced polymers and copolymers. These materials can be tailored for specific properties, such as mechanical strength, thermal stability, and biocompatibility. For instance, researchers have used this compound to develop biodegradable polymers for use in medical devices and drug delivery systems.
In the context of chemical synthesis, 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane serves as a valuable intermediate in the preparation of more complex molecules. Its bromomethyl group can be readily substituted with various nucleophiles, allowing for the introduction of diverse functional groups. This versatility makes it an attractive choice for synthetic chemists working on the development of new materials and pharmaceuticals.
The latest research on 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane has also focused on its potential environmental applications. Studies have investigated its use in the development of environmentally friendly materials and processes. For example, researchers have explored its role in the synthesis of biodegradable plastics that can reduce plastic waste and mitigate environmental pollution.
In conclusion, 1-(bromomethyl)-1-(2-cyclobutoxyethoxy)cyclopentane (CAS No. 2024857-00-7) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and reactivity make it an invaluable tool for researchers in pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.
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